Cas no 1308-04-9 (Cobaltic oxide)

• Product Name: Cobaltic oxide
• CAS No: 1308-04-9
• MF: Co₂O₃
• MW: 165.864602088928
• CID: 83565
• Update Time: 2025-05-24

Cobaltic oxide Chemical and Physical Properties

Names and Identifiers

• Cobaltic oxide
• dicobalttrioxide
• Cabalt trioxide
• COBALT(III) OXIDE R. G., FOR THE DETERMI NATION OF SULFUR
• COBALT(III) OXIDE BLACK, PURE
• Cobaltic oxide monohydrate
• BLACKCOBALTICOXIDE
• Cobolt-3-oxide
• COBALT OXIDE L.R.
• COBALT(III) OXIDE BLACK
• oxo(oxocobaltiooxy)cobalt
• C.I. 77323
• Cobalt peroxide
• Cobalt sesquioxide
• Cobalt trioxide
• Cobalt(3+) oxide
• Cobalt(III) oxide
• Dicobalt oxide
• COBALT BLACK
• Cobalt(Ⅲ)oxide
• cobalitic oxide
• Cabalt trioxide,AR
• Cabalt trioxide,CP
• Cabalt trioxide,SP
• cobalt sesquioxide；cobaltic oxide；dicobalt trioxide
• Dicobalt trioxide
• c.i.77323
• dicobaltoxide
• cobaltperoxide
• cobalttrioxide
• Cobalt(Ⅱ，Ⅲ）oxide
• cobalt(iii)oxide

• MDL： MFCD00036266
• Inchi： 1S/2Co.3O
• InChI Key： UPWOEMHINGJHOB-UHFFFAOYSA-N
• SMILES： O([Co]=O)[Co]=O

Computed Properties

• Exact Mass: 165.85100
• Monoisotopic Mass: 165.851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 34.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Topological Polar Surface Area: 43.4
• Surface Charge: 0

Experimental Properties

• Color/Form: Black gray hexagonal or orthorhombic powder
• Density: 5.2
• Melting Point: 900 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 不溶于水；溶于浓酸溶液
• PSA: 43.37000
• LogP: -0.30600
• Solubility: Soluble in water, acid and alkali, insoluble in alcohol
• Vapor Pressure: No data available

Cobaltic oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：1
• Hazard Category Code： 36/37/38-40-43-22
• Safety Instruction： S26; S36/37/39
• RTECS：GG2500000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal organides Transition metal oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Cobaltic oxide

Comprehensive Guide to Cobaltic Oxide (CAS No. 1308-04-9): Properties, Applications, and Industry Insights

Cobaltic oxide, also known as cobalt(III) oxide or Co2O3, is an inorganic compound with the CAS number 1308-04-9. This versatile material is widely recognized for its unique chemical and physical properties, making it indispensable in various industrial and technological applications. With the increasing demand for advanced materials in renewable energy and electronics, cobalt oxide has garnered significant attention from researchers and manufacturers alike.

The compound typically appears as a black or dark gray powder, exhibiting high thermal stability and semiconducting properties. Its crystalline structure and oxidation state (Co³⁺) contribute to its effectiveness in catalysis and energy storage systems. Recent studies highlight its potential in lithium-ion battery cathodes, a hot topic as the world shifts toward electric vehicles (EVs) and sustainable energy solutions. This aligns with frequent search queries like "cobalt oxide in batteries" or "Co2O3 for energy storage," reflecting growing public interest.

In the ceramics industry, cobaltic oxide serves as a crucial pigment, producing distinctive blue hues in glass and glazes. Artists and manufacturers often search for "cobalt oxide blue ceramic glaze" or "how to use Co2O3 in pottery," underscoring its artistic value. Additionally, its catalytic properties make it valuable in chemical synthesis, particularly in oxidation reactions—a subject frequently explored in academic research and industrial forums.

From an environmental perspective, the mining and processing of cobalt-based compounds have sparked discussions about sustainable sourcing. Queries such as "eco-friendly cobalt oxide alternatives" or "recycling cobalt from batteries" dominate environmental debates. Researchers are actively investigating methods to reduce reliance on virgin materials while maintaining performance, addressing both ecological concerns and supply chain stability.

Technological advancements have also expanded the role of CAS 1308-04-9 in gas sensors and electrochemical devices. Its sensitivity to certain gases makes it ideal for industrial safety equipment, a niche yet critical application. Meanwhile, nanotechnology has opened new possibilities for nano-cobalt oxide in medical diagnostics and photovoltaics, though these applications remain under development.

Quality control and safety are paramount when handling cobaltic oxide. While not classified as hazardous under standard conditions, proper storage and handling protocols are essential to prevent unnecessary exposure. Industry professionals often search for "cobalt oxide material safety data sheet" or "Co2O3 handling guidelines," emphasizing the need for clear safety information.

In summary, cobaltic oxide (1308-04-9) bridges multiple sectors—from energy storage to art—and continues to evolve with technological progress. Its intersection with sustainability and innovation ensures its relevance in both current industries and future breakthroughs, making it a compound worth watching in the coming decades.